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Introduction

While "Motionless Murine Analgesia Imaging (MMAI)" is not a standardized acronym in

behavioral pharmacology, the field has seen a significant move towards objective, imaging-

based methods for assessing pain and the efficacy of analgesics in murine models. These

techniques leverage machine learning and computer vision to quantify subtle behavioral

indicators of pain that are often too rapid or nuanced for human observers to reliably score.

This approach enhances the reproducibility and throughput of preclinical pain research.[1][2]

This document provides detailed application notes and protocols for several key automated

imaging techniques used in behavioral pharmacology studies.

Application Note 1: Automated Mouse Grimace
Scale (MGS) Analysis
Application: The Automated Mouse Grimace Scale (MGS) is a non-invasive method for

assessing spontaneous pain in mice by analyzing facial expressions.[3][4] It is particularly

useful for evaluating the efficacy of analgesics in post-operative or inflammatory pain models

where evoked stimuli are not required.[4] Automation of MGS scoring using machine learning

removes scorer bias and increases throughput.[3][4]

Principle: Machine learning models, typically convolutional neural networks (CNNs), are trained

on large datasets of images of mouse faces that have been manually scored by experts for

pain-related facial action units (FAUs): orbital tightening, nose bulge, cheek bulge, ear position,
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and whisker change.[3][5] Once trained, these models can rapidly and accurately classify new

images, providing a quantitative measure of pain.[4]

Data Presentation:

Parameter Description
Typical
Values/Findings

Reference

Automated vs. Human

MGS Correlation

Pearson's correlation

coefficient (r) between

scores generated by

the automated system

and expert human

scorers.

r = 0.87 [6]

Pain Detection

Accuracy

The accuracy of the

automated system in

classifying images as

"pain" or "no-pain".

94% [4]

Post-Operative Pain

Detection

Automated MGS

scores can detect a

moderate increase in

pain for up to 48 hours

after surgery.[6]

Significantly higher

grimace scores in

surgery groups

compared to sham

controls.

[3][6]

Analgesic Efficacy

Reduction in

automated MGS

scores following the

administration of an

analgesic.

Buprenorphine and

meloxicam

significantly reduce

post-operative

grimace scores.[6]

[6]

Experimental Protocol: Automated MGS for Post-Operative Pain Assessment

Animal Preparation:

House C57BL/6 mice individually to allow for clear video acquisition.
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Acclimatize mice to the recording chamber for at least 30 minutes before baseline

recording.

Experimental Groups:

Sham Group: Mice undergo anesthesia and a sham surgical procedure.

Surgery + Vehicle Group: Mice undergo the surgical procedure (e.g., laparotomy) and

receive a vehicle control.

Surgery + Analgesic Group: Mice undergo the surgical procedure and receive the test

analgesic (e.g., buprenorphine 0.1 mg/kg).

Video Acquisition:

Place the mouse in a recording chamber with transparent walls.

Use a high-resolution video camera positioned to capture a clear, frontal view of the

mouse's face.

Record a 5-10 minute baseline video before the procedure.

Record 5-10 minute videos at set time points post-procedure (e.g., 2, 4, 8, 24, and 48

hours).

Image Extraction and Analysis:

Use software (e.g., Rodent Face Finder®) to automatically extract high-quality still images

of the mouse's face from the video files.[5]

Upload the extracted images to an automated MGS analysis platform (e.g., PainFace).[3]

The platform's machine learning model will score each image based on the learned facial

action units.

Data Interpretation:

Compare the average MGS scores between the experimental groups at each time point.
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A significant reduction in the MGS score in the analgesic group compared to the vehicle

group indicates analgesic efficacy.

Workflow for Automated MGS Analysis
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Experimental Phase

Data Analysis Phase

Animal Preparation & Acclimation

Baseline Video Recording

Surgical Procedure & Dosing

Post-Operative Video Recording

Automated Image Extraction

Upload to Analysis Platform

Machine Learning Scoring (MGS)

Statistical Comparison of Groups

result

Analgesic Efficacy Determination

Noxious Stimulus Peripheral Nociceptor
Transduction

Spinal Cord (Dorsal Horn)
Transmission

Brain (Thalamus, Cortex)
Ascending Pathway

Pain Perception & Response
Processing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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